![molecular formula C16H14ClN3O B3035788 4-[(benzyloxy)methyl]-1-(4-chlorophenyl)-1H-1,2,3-triazole CAS No. 338419-17-3](/img/structure/B3035788.png)
4-[(benzyloxy)methyl]-1-(4-chlorophenyl)-1H-1,2,3-triazole
Overview
Description
4-[(Benzyloxy)methyl]-1-(4-chlorophenyl)-1H-1,2,3-triazole (4-BOC-CPT) is a chemical compound with a variety of applications in scientific research. It is a bi-functional molecule that can be used as a catalyst in a number of reactions, making it a valuable tool in synthetic chemistry. In addition, 4-BOC-CPT has been used in a variety of biological and medical studies, as it has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry and Biological Activities
Triazoles, including the specific type mentioned, have been investigated for their potential in drug development, showcasing a wide range of biological activities. These compounds have been studied for anti-inflammatory, antimicrobial, anticancer, and antiviral properties among others. The structural flexibility of triazoles allows for the development of new drugs targeting various diseases (Ferreira et al., 2013; Ohloblina, 2022). Moreover, the synthesis of triazole derivatives through eco-friendly methods has been emphasized, highlighting the importance of green chemistry in the development of new chemical entities (de Souza et al., 2019).
Materials Science Applications
In the field of materials science, triazole derivatives have been explored for their corrosion inhibition properties, particularly in protecting metals and alloys in corrosive environments. The effectiveness of triazoles as corrosion inhibitors for various metals, including magnesium alloys, is notable, with research indicating their potential in replacing more toxic traditional inhibitors (Kuznetsov & Frumkin, 2021). This application is critical for extending the life span of metals used in industrial applications.
Environmental Science
Triazole compounds are also significant in environmental science, particularly in the study of their occurrence, toxicity, and degradation in the environment. The environmental impact of triazole-based compounds, including their role in the emergence of resistant bacterial strains, has been a subject of study, underscoring the need for responsible use and disposal of these chemicals (Bedoux et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-chlorophenyl)-4-(phenylmethoxymethyl)triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O/c17-14-6-8-16(9-7-14)20-10-15(18-19-20)12-21-11-13-4-2-1-3-5-13/h1-10H,11-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIGFCLISERWQGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC2=CN(N=N2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901176689 | |
Record name | 1-(4-Chlorophenyl)-4-[(phenylmethoxy)methyl]-1H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901176689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
338419-17-3 | |
Record name | 1-(4-Chlorophenyl)-4-[(phenylmethoxy)methyl]-1H-1,2,3-triazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338419-17-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Chlorophenyl)-4-[(phenylmethoxy)methyl]-1H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901176689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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